Cas no 52798-01-3 (methyl 2-(4-cyanophenyl)acetate)

• Product Name: methyl 2-(4-cyanophenyl)acetate
• CAS No: 52798-01-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD02181140
• CID: 367004
• PubChem ID: 1512619
• Update Time: 2025-04-19

methyl 2-(4-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (4-cyanophenyl)acetate
• Benzeneacetic acid,4-cyano-, methyl ester
• methyl 2-(4-cyanophenyl)acetate
• Methyl 4-cyanophenylacetate
• Methyl 4-cyanobenzeneacetate
• Methyl-(4-cyanophenyl)acetate
• Benzeneacetic acid, 4-cyano-, methyl ester
• Methyl-4-cyanophenyl acetate
• PubChem19607
• methyl 4-cyanobenzene acetate
• KSC493O0R
• methyl(4-cyano-phenyl)-acetate
• methyl (4-cyano-phenyl)-acetate
• OHTZXQYRHDVXLJ-UHFFFAOYSA-N
• methyl 2-(4-cyanophenyl)ethanoate
• CL8811
• 4-Cyanobenzene
• Methyl (4-cyanophenyl)acetate;Benzeneacetic acid,4-cyano-, methyl ester;methyl 2-(4-cyanophenyl)acetate
• EN300-131235
• (4-cyano-phenyl)-acetic acid methylester
• 52798-01-3
• SCHEMBL2662135
• Z987351304
• MFCD02181140
• FT-0647159
• DS-1370
• A829257
• p-Cyanophenylacetic acid methyl ester
• Methyl(4-cyanophenyl)acetate
• AKOS005257878
• CS-W005340
• SY110721
• FS-3264
• (4-Cyano-phenyl)-acetic acid methyl ester
• AMY28222
• DTXSID80363741
• 4-Cyanobenzeneacetic acid methyl ester
• DB-071586

• MDL： MFCD02181140
• Inchi： 1S/C10H9NO2/c1-13-10(12)6-8-2-4-9(7-11)5-3-8/h2-5H,6H2,1H3
• InChI Key： OHTZXQYRHDVXLJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 221 ºC
• Boiling Point: 289.9°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.528
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 50.09000
• LogP: 1.27378

methyl 2-(4-cyanophenyl)acetate Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles